Cas no 2694747-61-8 (benzyl N-(5-nitropyrimidin-2-yl)carbamate)

• Product Name: benzyl N-(5-nitropyrimidin-2-yl)carbamate
• CAS No: 2694747-61-8
• MF: C₁₂H₁₀N₄O₄
• MW: 274.23220205307
• CID: 5615277
• PubChem ID: 165942585
• Update Time: 2025-05-21

benzyl N-(5-nitropyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-33050724
• 2694747-61-8
• benzyl N-(5-nitropyrimidin-2-yl)carbamate

• Inchi： 1S/C12H10N4O4/c17-12(20-8-9-4-2-1-3-5-9)15-11-13-6-10(7-14-11)16(18)19/h1-7H,8H2,(H,13,14,15,17)
• InChI Key： GEQTXQQGABXYNA-UHFFFAOYSA-N
• SMILES： O(C(NC1N=CC(=CN=1)[N+](=O)[O-])=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 274.07020481g/mol
• Monoisotopic Mass: 274.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 110Ų

Additional information on benzyl N-(5-nitropyrimidin-2-yl)carbamate

Benzyl N-(5-nitropyrimidin-2-yl)carbamate: A Comprehensive Overview

The compound benzyl N-(5-nitropyrimidin-2-yl)carbamate (CAS No: 2694747-61-8) is a significant molecule in the field of organic chemistry, particularly within the realms of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent advancements in synthetic methodologies and computational modeling have further elucidated its chemical behavior, making it a topic of interest for researchers worldwide.

Benzyl N-(5-nitropyrimidin-2-yl)carbamate is characterized by its pyrimidine ring system, which is a six-membered aromatic heterocycle containing two nitrogen atoms. The presence of a nitro group (-NO₂) at the 5-position of the pyrimidine ring introduces significant electronic effects, influencing the compound's reactivity and stability. Additionally, the carbamate group (-N(CO₂R)) attached to the pyrimidine ring contributes to the molecule's versatility, enabling it to participate in various chemical transformations.

Recent studies have focused on the synthesis of benzyl N-(5-nitropyrimidin-2-yl)carbamate through innovative routes that optimize yield and purity. For instance, researchers have employed microwave-assisted synthesis techniques to accelerate reaction rates while minimizing side reactions. Such methods not only enhance the efficiency of production but also pave the way for large-scale manufacturing, which is crucial for industrial applications.

The structural uniqueness of benzyl N-(5-nitropyrimidin-2-yl)carbamate has led to its exploration in drug discovery programs. The pyrimidine moiety is well-known for its biological activity, particularly in targeting enzymes and receptors involved in diseases such as cancer and inflammation. The nitro group further modulates these activities, making the compound a promising candidate for therapeutic interventions.

In addition to its medicinal applications, benzyl N-(5-nitropyrimidin-2-yl)carbamate has shown potential in materials science. Its ability to form stable coordination complexes with metal ions has been leveraged in the development of new materials for catalysis and sensing applications. Recent research highlights its use as a ligand in transition metal complexes, demonstrating exceptional catalytic activity in organic transformations.

The synthesis and characterization of benzyl N-(5-nitropyrimidin-2-yl)carbamate have been extensively documented in recent literature. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) have been employed to confirm its structure and purity. These studies underscore the importance of rigorous analytical methods in ensuring the reliability of chemical data.

Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of benzyl N-(5-nitropyrimidin-2-yl)carbamate. These simulations have revealed key interactions that govern its chemical behavior, aiding in the design of more efficient synthetic pathways and applications.

In conclusion, benzyl N-(5-nitropyrimidin-2-yl)carbamate (CAS No: 2694747-61-8) stands as a testament to the ingenuity of modern chemical research. Its unique structure, versatile properties, and wide-ranging applications position it as a valuable compound in both academic and industrial settings. As research continues to uncover new facets of this molecule, its significance in advancing science and technology is set to grow further.